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Compound of Interest

Compound Name: 2,5-Dimethyl-2-hexene

Cat. No.: B165584 Get Quote

An In-depth Technical Guide to 2,5-Dimethyl-2-
hexene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, spectroscopic profile, and synthesis of 2,5-dimethyl-2-hexene. The information is

intended to support research and development activities where this compound may be utilized

as a chemical intermediate or a subject of study.

Chemical Structure and Identification
2,5-Dimethyl-2-hexene is an eight-carbon branched alkene. Its structure is characterized by a

hexene backbone with a double bond located at the second carbon position. Methyl groups are

attached to the second and fifth carbon atoms.

CAS Number: 3404-78-2[1]

Molecular Formula: C₈H₁₆[1]

SMILES: CC(=CCC(C)C)C

InChI Key: VFZIUYUUQFYZBR-UHFFFAOYSA-N[2]
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Fig. 1: Chemical Structure of 2,5-Dimethyl-2-hexene

Physicochemical and Spectroscopic Data
The following tables summarize the key physical, chemical, and spectroscopic properties of

2,5-dimethyl-2-hexene. This data is essential for its handling, characterization, and application

in experimental settings.

Table 1: Physicochemical Properties
Property Value

Molecular Weight 112.22 g/mol [1]

Appearance Colorless liquid

Density 0.72 g/cm³

Melting Point -103.01 °C (estimated)

Boiling Point 113 °C

Flash Point 11 °C

Refractive Index 1.4130 - 1.4160

Table 2: Spectroscopic Data
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Data Type Notable Characteristics

¹H NMR

Signals expected for vinyl, allylic, and aliphatic

protons. The spectrum would show

characteristic shifts for the methyl groups

attached to the double bond and the isopropyl

group.

¹³C NMR

Peaks corresponding to sp² hybridized carbons

of the double bond (in the 115-140 ppm range)

and sp³ hybridized carbons of the alkyl groups.

[3]

Mass Spec (EI)

Molecular ion peak (M⁺) at m/z = 112.

Fragmentation is expected to be significant due

to the branched structure, leading to stable

carbocations.

IR Spectroscopy

Characteristic C=C stretching vibration for the

alkene, and C-H stretching and bending

vibrations for the alkyl groups.

Kovats Retention Index Standard non-polar: ~750-768[4]

Synthesis Protocols
2,5-Dimethyl-2-hexene can be synthesized through several routes. A prominent method

involves the dimerization of isobutene.

Synthesis via Isobutene Dimerization
This process involves the reaction of isobutene in the presence of a co-feeder such as

hydrogen sulfide (H₂S) under controlled temperature and pressure.[5] The dimerization of

isobutene does not proceed efficiently in the absence of H₂S.[5]

Experimental Protocol:

Reactor Setup: A batch-type reactor capable of handling high pressure is charged with

isobutene and H₂S.
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Reaction Conditions: The reaction is typically carried out at a temperature of approximately

375 °C and a pressure of 1.0 to 3.0 atm.[5] An optimal molar ratio of isobutene to H₂S is

maintained, for instance, 2:1.[5]

Product Formation: Under these conditions, radical species are generated which activate the

terminal carbon of isobutene, promoting dimerization to form a mixture of 2,5-

dimethylhexenes, including 2,5-dimethyl-2-hexene.[5]

Purification: The product mixture is then purified using standard techniques such as

fractional distillation to isolate the 2,5-dimethyl-2-hexene isomer.

Synthesis Workflow of 2,5-Dimethyl-2-hexene
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Fig. 2: Synthesis workflow for 2,5-Dimethyl-2-hexene.

Applications in Research and Development
2,5-Dimethyl-2-hexene is primarily used as a chemical intermediate in organic synthesis. Its

utility in the synthesis of more complex molecules is an area of interest for researchers. While

direct applications in drug development are not widely documented, its structural motifs may be

relevant in the synthesis of various organic compounds. The related compound, 2,5-dimethyl-

2,4-hexadiene, finds applications in the production of insecticides and as a biomarker,

suggesting potential areas of investigation for its isomers.[6]

Safety and Handling
2,5-Dimethyl-2-hexene is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area, away from ignition sources. Protective equipment,

including gloves and safety glasses, should be worn. For detailed safety information, refer to

the Material Safety Data Sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165584#2-5-dimethyl-2-hexene-chemical-structure-
and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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